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Compound of Interest

Compound Name: Ethyl 2-bromopropionate

Cat. No.: B041157 Get Quote

This guide provides critical safety and logistical information for researchers, scientists, and drug

development professionals working with Ethyl 2-bromopropionate. Adherence to these

procedures is essential for ensuring personal safety and minimizing environmental impact.

Chemical Identifier:

Name: Ethyl 2-bromopropionate

CAS Number: 535-11-5

Molecular Formula: C₅H₉BrO₂

Hazard Summary: Ethyl 2-bromopropionate is a flammable liquid and vapor that is toxic if

swallowed and causes severe skin burns and eye damage.[1][2][3] It is also a lachrymator,

meaning it can cause tearing.[1][3][4]

Personal Protective Equipment (PPE)
The following personal protective equipment is mandatory when handling Ethyl 2-
bromopropionate to prevent exposure.
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PPE Category Specification Rationale

Eye and Face Protection

Tightly fitting safety goggles

and a face shield (minimum 8-

inch).[1][5]

Protects against splashes and

vapors that can cause severe

eye damage.

Skin Protection

Chemical-resistant gloves

(inspect before use) and a

complete protective suit.[1]

Flame-retardant antistatic

protective clothing is

recommended.[1]

Prevents skin contact which

can lead to severe burns.[1][4]

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate or for

spill response, use a full-face

respirator with multi-purpose

combination (US) or type

ABEK (EN 14387) respirator

cartridges.[5][6]

Protects against inhalation of

harmful vapors.

Operational Plan: Step-by-Step Handling Procedure
1. Preparation and Engineering Controls:

Work in a designated area, such as a chemical fume hood, with adequate ventilation.[1][5]

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[3][4]

Use explosion-proof electrical, ventilating, and lighting equipment.[3][4]

Ground and bond containers and receiving equipment to prevent static discharge.[2][3][5]

Remove all sources of ignition, including open flames, sparks, and hot surfaces.[3][5][7] Use

only non-sparking tools.[2][3][4]

2. Handling the Chemical:
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Wear the appropriate PPE as specified in the table above.

Avoid direct contact with the skin, eyes, and clothing.

Do not breathe in mist, vapors, or spray.[4][5]

When transferring the liquid, pour carefully to minimize splashing.

Keep the container tightly closed when not in use.[1][2][3][5][7] Containers that have been

opened must be carefully resealed and kept upright to prevent leakage.[1][5]

3. Storage:

Store in a cool, dry, and well-ventilated area, away from direct sunlight and heat.[1][3][5][8]

The substance is light-sensitive.[1][4][5]

Store locked up.[4][5]

Keep away from incompatible materials such as acids, bases, reducing agents, and oxidizing

agents.[4]

Emergency and First Aid Procedures
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Exposure Route First Aid Measures

Eye Contact

Immediately rinse with plenty of water, also

under the eyelids, for at least 15 minutes.[1][4]

Remove contact lenses if present and easy to

do.[5] Seek immediate medical attention.[1][4][5]

Skin Contact

Immediately take off all contaminated clothing.

[1][5] Wash off with soap and plenty of water.[1]

[4][5] Seek immediate medical attention.[1][4]

Inhalation

Move the person to fresh air and keep them

comfortable for breathing.[4][5] If not breathing,

give artificial respiration.[1][4][5] Seek

immediate medical attention.[1][5]

Ingestion

Rinse mouth with water.[1][4][5] Do NOT induce

vomiting.[1][5] Never give anything by mouth to

an unconscious person.[1][5] Call a poison

center or doctor immediately.[2][5]

Spill and Disposal Plan
1. Spill Response:

Evacuate personnel from the area.

Remove all sources of ignition.[1][5]

Ensure adequate ventilation.

Wear appropriate PPE, including respiratory protection.

Contain the spillage using non-combustible absorbent materials like sand, earth, or

vermiculite.[5]

Collect the absorbed material using spark-proof tools and place it in a suitable, closed

container for disposal.[4]
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Prevent the product from entering drains.[1][4][5]

2. Waste Disposal:

Dispose of the waste material through a licensed waste disposal company.[1][5]

Do not mix with other waste.[5]

Leave the chemical in its original container if possible.[5]

Contaminated packaging should be disposed of as unused product.[1][5]

All disposal activities must be in accordance with local, state, and federal regulations.
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Caption: Workflow for handling Ethyl 2-bromopropionate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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